Cas no 2171896-80-1 (3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine)

• Product Name: 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine
• CAS No: 2171896-80-1
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5566367
• PubChem ID: 165595857
• Update Time: 2025-11-01

3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2171896-80-1
• EN300-1642329
• 3-(4-methoxycyclohexyl)-2,2-dimethylmorpholine
• 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine

• Inchi： 1S/C13H25NO2/c1-13(2)12(14-8-9-16-13)10-4-6-11(15-3)7-5-10/h10-12,14H,4-9H2,1-3H3
• InChI Key： GFIZPYQLYRJMEX-UHFFFAOYSA-N
• SMILES： O1CCNC(C1(C)C)C1CCC(CC1)OC

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine

Professional Introduction to Compound with CAS No. 2171896-80-1 and Product Name: 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine

The compound with the CAS number 2171896-80-1 and the product name 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine moiety, featuring a cyclohexyl ring substituted with a methoxy group and a dimethylmorpholine backbone, exhibits promising pharmacological activity that makes it a valuable candidate for further investigation.

In the realm of modern pharmaceutical research, the exploration of novel molecular architectures is essential for developing innovative therapeutic agents. The 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine structure combines elements of both morpholine and cyclohexyl derivatives, which are known for their versatility in medicinal chemistry. The presence of the 4-Methoxycyclohexyl group introduces steric and electronic modifications that can influence the compound's interactions with biological targets. This feature has been exploited in the design of molecules that exhibit enhanced binding affinity and selectivity, which are critical parameters for drug efficacy.

Recent studies have highlighted the importance of morpholine derivatives in the development of drugs targeting various therapeutic areas. The 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine compound has been investigated for its potential role in modulating biological pathways associated with neurological disorders, cardiovascular diseases, and inflammatory conditions. Its structural motif is reminiscent of known pharmacophores that have demonstrated success in clinical trials. For instance, analogs of this compound have shown promise in preclinical studies as modulators of neurotransmitter systems, suggesting that 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine could serve as a lead compound for further drug discovery efforts.

The synthesis of 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular frameworks. The process typically requires multi-step reactions, including cyclization and functional group interconversions, to achieve the desired product with high purity. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular conformation and purity of 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine, ensuring that it meets stringent pharmaceutical standards.

The pharmacological profile of 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine has been extensively studied in vitro using various cell-based assays. These assays have revealed that the compound exhibits significant binding affinity to specific receptors and enzymes relevant to its intended therapeutic applications. For example, preliminary data suggest that it may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Such interactions could make 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine a potential candidate for treating conditions like depression or anxiety disorders.

Moreover, the compound's ability to cross the blood-brain barrier has been a subject of interest due to its potential application in central nervous system (CNS) therapies. The lipophilic nature of the 4-Methoxycyclohexyl group enhances its ability to penetrate biological membranes, which is crucial for drugs targeting CNS disorders. This property has been confirmed through computational modeling studies that predict favorable pharmacokinetic profiles for 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine upon oral administration.

In addition to its pharmacological potential, 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine has shown promise as a scaffold for structure-activity relationship (SAR) studies. By modifying different parts of its molecular structure, researchers can explore how these changes affect its biological activity. Such studies are essential for optimizing drug candidates and improving their therapeutic efficacy while minimizing side effects. The versatility of the 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine framework allows chemists to introduce various substituents at different positions, enabling a wide range of chemical modifications.

The development of novel drug candidates is often accompanied by rigorous safety evaluations to ensure their suitability for clinical use. Toxicological studies on 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine have been conducted to assess its acute and chronic toxicity profiles. These studies involve evaluating parameters such as oral toxicity LD50 values and repeated dose toxicity tests in animal models. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, which bodes well for its future development as a pharmaceutical agent.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations provide valuable insights into binding modes and affinities, guiding medicinal chemists in designing more effective derivatives. Additionally, virtual screening techniques have been employed to identify similar compounds from large databases, further expanding the chemical space available for exploration.

The future prospects for 3-(4-Methoxycyclohexyl)-2,2-dimethylmorpholine are promising as it continues to be investigated in various preclinical models. Researchers are exploring its potential applications not only in CNS disorders but also in other areas such as pain management and anti-inflammatory therapies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further research into this compound's therapeutic potential.

In conclusion,3-(4-Methoxyc cyclohex yl)- 22 dim eth ylmorph ol ine (CAS No. 2171896-80-1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising pharmacological properties . Its investigation holds great promise for developing novel therapeutic agents targeting various diseases . As research progresses ,this com pound is expected to contribute substantially to medical science ,offering hope f or patients suffering from diverse conditions . p >